1,2,4,5-Tetrakis(trifluoromethyl)benzene
Overview
Description
1,2,4,5-Tetrakis(trifluoromethyl)benzene is a chemical compound with the CAS Number: 320-23-0. It has a molecular weight of 350.11 . The IUPAC name for this compound is 1,2,4,5-tetrakis(trifluoromethyl)benzene .
Synthesis Analysis
The synthesis of all-cis 1,2,4,5-tetrakis(trifluoromethyl) and all-cis 1,2,3,4,5,6-hexakis(trifluoromethyl) cyclohexanes was reported by direct hydrogenation of precursor tetrakis- or hexakis-(trifluoromethyl)benzenes .Molecular Structure Analysis
The molecular formula of 1,2,4,5-Tetrakis(trifluoromethyl)benzene is C10H2F12 . The InChI code for this compound is 1S/C10H2F12/c11-7(12,13)3-1-4(8(14,15)16)6(10(20,21)22)2-5(3)9(17,18)19/h1-2H .Physical And Chemical Properties Analysis
The melting point of 1,2,4,5-Tetrakis(trifluoromethyl)benzene is 73 °C, and its boiling point is predicted to be 134.3±35.0 °C . The predicted density of this compound is 1.566±0.06 g/cm3 .Scientific Research Applications
Synthesis of Metal–Organic Frameworks (MOFs)
1,2,4,5-Tetrakis(trifluoromethyl)benzene is utilized in the synthesis of luminescent thorium-based MOFs. These frameworks have potential applications in gas storage, catalysis, drug delivery, and sensing due to their porous nature and ability to incorporate various metals and ligands .
Safety and Hazards
properties
IUPAC Name |
1,2,4,5-tetrakis(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H2F12/c11-7(12,13)3-1-4(8(14,15)16)6(10(20,21)22)2-5(3)9(17,18)19/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSZSSHONEMLEPL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1C(F)(F)F)C(F)(F)F)C(F)(F)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H2F12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00453633 |
Source
|
| Record name | 1,2,4,5-tetrakis(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00453633 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
350.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,4,5-Tetrakis(trifluoromethyl)benzene | |
CAS RN |
320-23-0 |
Source
|
| Record name | 1,2,4,5-Tetrakis(trifluoromethyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=320-23-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2,4,5-tetrakis(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00453633 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the crystal structure of 1,2,4,5-Tetrakis(trifluoromethyl)benzene?
A1: 1,2,4,5-Tetrakis(trifluoromethyl)benzene crystallizes in the orthorhombic space group Pbca. [] Its unit cell dimensions are a = 9.203 Å, b = 9.811 Å, and c = 12.705 Å, with Z = 4. [] The molecule itself sits on an inversion center within the crystal lattice. []
Q2: How can 1,2,4,5-Tetrakis(trifluoromethyl)benzene be further functionalized?
A2: 1,2,4,5-Tetrakis(trifluoromethyl)benzene can undergo anionic trifluoromethylation. [, ] This reaction leads to the formation of the stable fluorinated carbanion salt, tris(dimethylamino)sulfonium 1,1,2,4,5-pentakis(trifluoromethyl)-2,5-cyclohexadienide. [, ] This demonstrates the potential for further derivatization of the parent compound.
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